Cas no 90484-53-0 (Methyl 3-bromo-4-formylbenzoate)

• Product Name: Methyl 3-bromo-4-formylbenzoate
• CAS No: 90484-53-0
• MF: C₉H₇BrO₃
• MW: 243.054082155228
• MDL: MFCD16036864
• CID: 1038683
• PubChem ID: 53419620
• Update Time: 2025-09-27

Methyl 3-bromo-4-formylbenzoate Chemical and Physical Properties

Names and Identifiers

• Methyl 3-bromo-4-formylbenzoate
• RB3327
• 5064AC
• AK100357
• ST24025283
• Terephthalaldehydic acid, 3-bromo-, methyl ester (7CI)
• 3-Bromo-4-formyl-benzoic acid methyl ester
• 5-BROMO-3-FORMYL-4-METHYLPYRIDINE
• DTXSID10697526
• DA-01275
• SCHEMBL205064
• SY024128
• EN300-201573
• AKOS016002777
• DS-3513
• 90484-53-0
• Methyl3-bromo-4-formylbenzoate
• MFCD16036864
• Z1269226369

• MDL： MFCD16036864
• Inchi： 1S/C9H7BrO3/c1-13-9(12)6-2-3-7(5-11)8(10)4-6/h2-5H,1H3
• InChI Key： OILDTPUIIUEPFL-UHFFFAOYSA-N
• SMILES： O=CC1C(Br)=CC(C(OC)=O)=CC=1

Computed Properties

• Exact Mass: 241.95786g/mol
• Monoisotopic Mass: 241.95786g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 205
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 43.4
• XLogP3: 1.9

Experimental Properties

• Density: 1.566±0.06 g/cm3 (20 ºC 760 Torr),
• Melting Point: 76.8-77.6 ºC
• Solubility: Very slightly soluble (0.58 g/l) (25 º C),

Methyl 3-bromo-4-formylbenzoate Security Information

• Signal Word：Warning
• Hazard Statement： H315-H319-H335
• Warning Statement： P261-P305+P351+P338
• Storage Condition：Keep in dark place,Inert atmosphere,2-8°C